![molecular formula C27H31N3O4 B14008050 (Benzylimino)diethane-2,1-diyl bis[(4-methylphenyl)carbamate] CAS No. 17683-80-6](/img/structure/B14008050.png)
(Benzylimino)diethane-2,1-diyl bis[(4-methylphenyl)carbamate]
Overview
Description
Chemical Reactions Analysis
(Benzylimino)diethane-2,1-diyl bis[(4-methylphenyl)carbamate] can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
Chemistry: It can be used as a reagent or intermediate in organic synthesis.
Medicine: The compound could be explored for its pharmacological properties and potential therapeutic applications.
Industry: It may be used in the development of new materials or as a component in industrial processes
Comparison with Similar Compounds
(Benzylimino)diethane-2,1-diyl bis[(4-methylphenyl)carbamate] can be compared with other similar compounds, such as:
Carbamates: These compounds share the carbamate functional group and may have similar chemical properties and reactivity.
Benzylimino derivatives: These compounds share the benzylimino moiety and may have similar biological activities.
Properties
CAS No. |
17683-80-6 |
|---|---|
Molecular Formula |
C27H31N3O4 |
Molecular Weight |
461.6 g/mol |
IUPAC Name |
2-[benzyl-[2-[(4-methylphenyl)carbamoyloxy]ethyl]amino]ethyl N-(4-methylphenyl)carbamate |
InChI |
InChI=1S/C27H31N3O4/c1-21-8-12-24(13-9-21)28-26(31)33-18-16-30(20-23-6-4-3-5-7-23)17-19-34-27(32)29-25-14-10-22(2)11-15-25/h3-15H,16-20H2,1-2H3,(H,28,31)(H,29,32) |
InChI Key |
RELFEZQGHKPMBY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)OCCN(CCOC(=O)NC2=CC=C(C=C2)C)CC3=CC=CC=C3 |
Origin of Product |
United States |
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